Cas no 1092523-21-1 (6-\u200bChloro-\u200b2-\u200bethylaminonicotinic Acid)

• Product Name: 6-\u200bChloro-\u200b2-\u200bethylaminonicotinic Acid
• CAS No: 1092523-21-1
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 1064388
• PubChem ID: 63376479
• Update Time: 2025-06-08

6-\u200bChloro-\u200b2-\u200bethylaminonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 6-?Chloro-?2-?ethylaminonicotinic Acid
• 6-​Chloro-​2-​ethylaminonicotinic Acid
• 6-chloro-2-(ethylamino)nicotinic acid
• 6-chloro-2-(ethylamino)pyridine-3-carboxylic acid
• AKOS012682472
• 2-(Ethylamino)-6-chloronicotinic acid
• E72106
• WS-02172
• SAGPWEDGPJWJDT-UHFFFAOYSA-N
• 6-chloro-2-ethylaminonicotinic acid
• SCHEMBL720894
• DA-36341
• MFCD18260799
• 1092523-21-1
• 6-Chloro-2-ethylamino-nicotinic acid
• 6-\u200bChloro-\u200b2-\u200bethylaminonicotinic Acid

• Inchi： 1S/C8H9ClN2O2/c1-2-10-7-5(8(12)13)3-4-6(9)11-7/h3-4H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key： SAGPWEDGPJWJDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)NCC

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-\u200bChloro-\u200b2-\u200bethylaminonicotinic Acid

6-Chloro-2-Ethylaminonicotinic Acid: A Comprehensive Overview

CAS No. 1092523-21-1, also known as 6-chloro-2-ethylaminonicotinic acid, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro-substituted pyridine ring and an ethylamino group. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The chemical formula of 6-chloro-2-ethylaminonicotinic acid is C₉H₁₀ClNO₃. Its molecular weight is approximately 207.63 g/mol. The compound's solubility in water is moderate, and it exhibits a yellowish crystalline form under standard conditions. These physical properties are crucial for understanding its behavior in different solvents and biological systems, which is essential for both laboratory research and potential pharmaceutical applications.

In recent years, the study of 6-chloro-2-ethylaminonicotinic acid has been driven by its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a critical role in various physiological processes, including neurotransmission, cognitive function, and pain modulation. The ability of 6-chloro-2-ethylaminonicotinic acid to interact with these receptors makes it a promising candidate for the development of new therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the binding affinity and selectivity of 6-chloro-2--ethylamino>nicotinic >acid for different subtypes of nAChRs. The results indicated that the compound exhibits high selectivity for α4β2 nAChRs, which are implicated in cognitive disorders such as Alzheimer's disease and schizophrenia. This selectivity profile suggests that 6--chloro-strognng>-ethylamino-nicotinic acid could be developed into a targeted therapy for these conditions.

Beyond its potential as a therapeutic agent, 6--chloro-strognng>-ethylamino-nicotinic acid has also been studied for its role in neuroprotection. Research conducted at the University of California, San Francisco, demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in vitro. These findings highlight the compound's potential as a neuroprotective agent, which could be beneficial in treating neurodegenerative diseases such as Parkinson's disease and multiple sclerosis.

The pharmacokinetic properties of 6--chloro-strognng>-ethylamino-nicotinic acid have also been investigated to assess its suitability for clinical use. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to optimize these properties and ensure safety and efficacy in human trials.

In addition to its therapeutic potential, 6--chloro-strognng>-ethylamino-nicotinic acid has been explored for its use as a research tool. Its ability to selectively modulate nAChRs makes it valuable for investigating the role of these receptors in various physiological and pathological processes. For example, researchers at Harvard Medical School have used this compound to study the involvement of nAChRs in pain signaling pathways, providing insights into new targets for pain management.

The synthesis of 6--chloro-strognng>-ethylamino-nicotinic acid involves several steps that require precise control over reaction conditions to ensure high purity and yield. Common synthetic routes include the reaction of 6-chloronicotinoyl chloride with ethylamine or the condensation of 6-chloronicotinic acid with ethylamine hydrochloride under appropriate conditions. These methods have been optimized to produce high-quality material suitable for both research and pharmaceutical development.

In conclusion, 6--chloro-strognng>-ethylamino-nicotinic acid (CAS No. 1092523-21-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting cognitive disorders, neurodegenerative diseases, and pain management. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a key player in the future landscape of drug discovery.